(Z)-N-(8-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene)-3-methylaniline

• IUPAC Name: 3-(benzenesulfonyl)-8-methoxy-N-(3-methylphenyl)chromen-2-imine
• InChI: InChI=1S/C23H19NO4S/c1-16-8-6-10-18(14-16)24-23-21(29(25,26)19-11-4-3-5-12-19)15-17-9-7-13-20(27-2)22(17)28-23/h3-15H,1-2H3
• InChI Key: QJEZGOUXVKZLCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N=C2C(=CC3=C(O2)C(=CC=C3)OC)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H19NO4S
• Molecular Weight: 405.5 g/mol

Description

(Z)-N-(8-methoxy-3-(phenylsulfonyl)-2H-chromen-2-ylidene)-3-methylaniline, also known as MC-1, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic benefits.

Scientific Research Applications

Antibacterial Activity

• Compounds structurally similar to the query compound, like 4-hydroxy-chromen-2-one derivatives, have been synthesized and exhibited significant antibacterial activity against strains like Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Dobroshi, 2019).

Antimicrobial Evaluation

• Novel heterocyclic compounds incorporating sulfamoyl moieties, similar in structure to the query compound, have shown promising results as antimicrobial agents against various pathogens (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Synthesis and Characterization

• The synthesis and characterization of chromenylium salts, which are chemically related to the query compound, have been explored, providing insight into their chemical behavior and properties (Mazzei, Ermili, Sottofattori, & Roma, 1981).

Antiviral Evaluation

• Derivatives of phenylsulfonyl compounds have been evaluated for their antiviral activity against RNA and DNA viruses, indicating the potential for compounds related to the query compound in antiviral applications (Desideri, Fioravanti, Proietti Monaco, Atzori, Carta, Delogu, Collu, & Loddo, 2019).

Photochromic and Sensing Properties

• Studies have investigated the photochromic properties and selective sensing capabilities of certain chromen-2-one derivatives, suggesting potential applications in sensing technologies (Rao & Desai, 2014).

Antioxidative and Anti-inflammatory Agents

• 2H-chromenyl derivatives from red seaweed have been identified as potential anti-inflammatory agents with antioxidative properties, indicating the therapeutic potential of similar compounds (Antony & Chakraborty, 2020).

Fluorescent Probe Application

• A fluorescent probe based on a chromen-2-one compound has been developed for detecting Zn2+, demonstrating the compound's utility in bio-imaging and environmental monitoring (Hu, Tan, Liu, Yu, Cui, & Yang, 2014).

Novel Synthesis Methods

• Innovative methods for synthesizing chromen-2-one derivatives have been reported, contributing to the understanding of the chemical synthesis and potential applications of these compounds (Jao, Slifer, Lalancette, & Hall, 1996).

Anti-Cancer Activity

• Bis-chromenone derivatives have shown anti-proliferative activity against human cancer cells, suggesting the relevance of related compounds in cancer research (Venkateswararao, Sharma, Manickam, Yun, & Jung, 2014).